Cas no 1804480-45-2 (Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate)

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate is a fluorinated pyridine derivative with a unique structural configuration, combining difluoromethyl, hydroxy, and trifluoromethoxy functional groups. This compound exhibits enhanced stability and reactivity due to the electron-withdrawing effects of the fluorine substituents, making it valuable in pharmaceutical and agrochemical research. The presence of the hydroxy group at the 3-position and the ester moiety at the 2-position allows for further functionalization, enabling its use as a versatile intermediate in synthetic chemistry. Its trifluoromethoxy group contributes to improved lipophilicity and metabolic resistance, which is advantageous in the design of bioactive molecules. The compound's distinct fluorine-rich structure also enhances its potential for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators.

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate structure

1804480-45-2 structure

Product Name:Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

CAS No:1804480-45-2

MF:C₁₁H₁₀F₅NO₄

MW:315.193420886993

CID:4835051

Update Time:2025-07-02

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate
- Inchi： 1S/C11H10F5NO4/c1-2-20-8(18)4-6-9(19)5(10(12)13)3-7(17-6)21-11(14,15)16/h3,10,19H,2,4H2,1H3
- InChI Key： NFXSJXGWCQOBRP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N=C(CC(=O)OCC)C=1O)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 352
XLogP3: 2.8
Topological Polar Surface Area: 68.6

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092061-1g	Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate	1804480-45-2	97%	1g	$1,445.30	2022-04-02

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Related Literature

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Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804480-45-2)

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804480-45-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, hydroxy, and trifluoromethoxy functional groups, which enhance its reactivity and biological activity. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural complexity of Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate makes it a subject of advanced synthetic chemistry studies. Its CAS No. 1804480-45-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent trends highlight its role in developing fluoro-pharmaceuticals, a hot topic due to the rising need for novel therapeutics with improved metabolic stability and bioavailability. The incorporation of trifluoromethoxy groups, in particular, is known to enhance lipophilicity, a critical factor in drug design.

From an environmental perspective, the demand for eco-friendly agrochemicals has spurred interest in fluorinated compounds like Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate. Its difluoromethyl moiety is often associated with improved pesticidal activity while minimizing ecological impact. This aligns with global initiatives to reduce the environmental footprint of agricultural practices, a frequently discussed topic in sustainable chemistry forums. Researchers are also exploring its potential in catalysis and polymer science, where fluorinated intermediates play a pivotal role.

The synthesis of CAS No. 1804480-45-2 involves multi-step processes, including halogenation, esterification, and fluorination, which are areas of active innovation. Laboratories worldwide are optimizing these methods to improve yield and scalability, addressing key challenges in industrial chemistry. Additionally, the compound's spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control and regulatory compliance—a critical aspect for manufacturers and end-users.

In the context of intellectual property, patents related to Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate highlight its commercial potential. Companies are investing in proprietary synthesis routes to capitalize on its applications in high-value chemicals. This trend mirrors broader industry shifts toward specialty chemicals, driven by advancements in green chemistry and precision agriculture.

As the scientific community continues to explore CAS No. 1804480-45-2, its versatility ensures its place in cutting-edge research. Whether in pharmaceutical intermediates or advanced materials, this compound exemplifies the intersection of innovation and practicality, making it a focal point for future developments in applied chemistry.